Cas no 21273-98-3 (1,2,4-Triazolo[4,3-b]isoquinoline)

1,2,4-Triazolo[4,3-b]isoquinoline structure
21273-98-3 structure
Product Name:1,2,4-Triazolo[4,3-b]isoquinoline
CAS No:21273-98-3
MF:C10H7N3
MW:169.182681322098
CID:1399775
PubChem ID:12429266
Update Time:2025-04-20

1,2,4-Triazolo[4,3-b]isoquinoline Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolo[4,3-b]isoquinoline
    • s-triazolo[4,3-b]isoquinoline
    • [1,2,4]triazolo[4,3-b]isoquinoline
    • 21273-98-3
    • SY355527
    • SCHEMBL8642940
    • Inchi: 1S/C10H7N3/c1-2-4-9-6-13-7-11-12-10(13)5-8(9)3-1/h1-7H
    • InChI Key: DPEYBIWFOTZXDH-UHFFFAOYSA-N
    • SMILES: N12C=NN=C1C=C1C=CC=CC1=C2

Computed Properties

  • Exact Mass: 169.06411
  • Monoisotopic Mass: 169.063997236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • PSA: 30.19
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